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Compound of Interest

Compound Name: 2-Vinylphenylboronic acid

Cat. No.: B1303790 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Vinylphenylboronic acid, a compound that requires careful management

due to its hazardous properties.

Hazard Profile and Safety Summary
2-Vinylphenylboronic acid is classified as a hazardous substance. Understanding its primary

hazards is the first step in safe handling and disposal.
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312 +

P330: IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation.[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[3]

Serious Eye Damage/Eye

Irritation (Category 2A)

Causes serious eye irritation.

[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific Target Organ Toxicity,

Single Exposure (Category 3)

May cause respiratory

irritation.[1][4]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area. P304

+ P340: IF INHALED: Remove

victim to fresh air and keep at

rest in a position comfortable

for breathing.[3]

Primary Disposal Procedure
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The universally recommended and safest method for the disposal of 2-Vinylphenylboronic
acid is through a licensed and certified hazardous waste disposal facility.[2][3][4][5][6][7] Under

no circumstances should this chemical be disposed of down the drain.[1]

Step-by-Step Disposal Protocol:

Collection:

Collect waste 2-Vinylphenylboronic acid, including any contaminated materials (e.g.,

filter paper, silica gel), in a dedicated, suitable, and clearly labeled waste container.[1][3][5]

The container must be kept tightly closed when not in use.[2][3]

Do not mix 2-Vinylphenylboronic acid waste with other chemical waste streams unless

explicitly approved by your institution's Environmental Health & Safety (EHS) department.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Vinylphenylboronic acid".

Indicate the primary hazards (e.g., "Harmful," "Irritant").

Include the date of waste accumulation.

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area within the laboratory, away from incompatible materials.

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

Arranging for Pickup:

Contact your institution's EHS or a certified hazardous waste disposal company to

schedule a pickup.
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Follow all institutional and local regulations for waste manifest and transportation.

Spill Management
In the event of a spill, adhere to the following procedure:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Personal Protective Equipment (PPE): Before cleaning, don appropriate PPE, including

chemical-resistant gloves, safety goggles or a face shield, a lab coat, and a respirator if dust

is generated.[1][2][4]

Containment and Cleanup:

For solid spills, carefully sweep up the material to avoid creating dust.[1][2][3]

Place the collected material into a suitable, labeled container for hazardous waste

disposal.[1][3]

Clean the spill area thoroughly with an appropriate solvent (e.g., water, if compatible and

deemed safe by your EHS department), and collect the cleaning materials as hazardous

waste.

Disposal: Dispose of the collected spill waste following the primary disposal procedure

outlined above.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Vinylphenylboronic acid.
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2-Vinylphenylboronic Acid Disposal Workflow

Generation of
2-Vinylphenylboronic Acid Waste

Wear Appropriate PPE
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Labeled, Closed Container
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- Avoid Dust Generation

- Sweep and Collect

Yes

Store in Designated
Hazardous Waste Area

No

Contact EHS or Certified
Hazardous Waste Vendor
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Caption: Disposal workflow for 2-Vinylphenylboronic acid.
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Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor the specific protocols of your institution. Always consult your

organization's Environmental Health & Safety (EHS) department for guidance on chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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